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Compound of Interest

Compound Name: Caprazamycin B

Cat. No.: B1244731

Get Quote

Abstract: Caprazamycin B is a potent liponucleoside antibiotic with significant activity against

Mycobacterium tuberculosis, including multidrug-resistant strains. Isolated from Streptomyces

sp. MK730-62F2, its unique chemical structure and novel mechanism of action make it a

promising candidate for further drug development. This guide provides a comprehensive

overview of the chemical structure, physicochemical properties, biological activity, and

mechanism of action of Caprazamycin B. Detailed experimental protocols for its isolation,

activity assessment, and target inhibition assays are also presented for research and

development professionals.

Chemical Structure and Physicochemical Properties
Caprazamycin B is a complex liponucleoside antibiotic.[1] Its structure is characterized by a 5'-

β-O-aminoribosyl-glycyluridine core, a unique N-methyldiazepanone ring, and a long-chain β-

hydroxy fatty acid linked to a 3-methylglutaryl moiety.[2][3] This intricate structure is crucial for

its biological activity.

The definitive molecular formula for Caprazamycin B is C₅₄H₈₉N₅O₂₂.[4] Its key

physicochemical properties are summarized in the table below. The molecule is noted to be

insoluble in water, which has implications for formulation and delivery.[3]
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Property Value Reference

Molecular Formula C₅₄H₈₉N₅O₂₂ [4]

Molecular Weight 1146.28 g/mol [1]

Appearance White Powder

Solubility Insoluble in water [3]

Soluble in DMSO, DMF [5]

Hydrogen Bond Acceptors 27 [1]

Hydrogen Bond Donors 7 [1]

Rotatable Bonds 33 [1]

Topological Polar Surface Area 360.71 Å² [1]

XLogP 0.21 [1]

Mechanism of Action: Inhibition of MraY
Translocase
The primary antibacterial mechanism of Caprazamycin B involves the specific inhibition of the

phospho-N-acetylmuramoyl-pentapeptide translocase, commonly known as MraY or

Translocase I.[1] MraY is an essential integral membrane enzyme in bacteria that catalyzes a

critical, early step in the biosynthesis of peptidoglycan, a vital component of the bacterial cell

wall.

MraY facilitates the transfer of the phospho-MurNAc-pentapeptide moiety from the soluble

precursor UDP-MurNAc-pentapeptide to the lipid carrier, undecaprenyl phosphate (C₅₅-P),

forming Lipid I (undecaprenyl-pyrophosphoryl-MurNAc-pentapeptide). By inhibiting MraY,

Caprazamycin B effectively blocks the formation of Lipid I, thereby halting the entire

peptidoglycan synthesis pathway and leading to bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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